Cas no 1314665-38-7 (2-(3-ethoxyphenyl)propan-2-amine)

• Product Name: 2-(3-ethoxyphenyl)propan-2-amine
• CAS No: 1314665-38-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5966104
• PubChem ID: 79004996
• Update Time: 2025-06-12

2-(3-ethoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxyphenyl)propan-2-amine
• EN300-1829110
• AKOS017523537
• 1314665-38-7

• Inchi： 1S/C11H17NO/c1-4-13-10-7-5-6-9(8-10)11(2,3)12/h5-8H,4,12H2,1-3H3
• InChI Key： CRDOGXYZZPBAOX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-ethoxyphenyl)propan-2-amine

Research Brief on 2-(3-ethoxyphenyl)propan-2-amine (CAS: 1314665-38-7): Recent Advances and Applications

2-(3-ethoxyphenyl)propan-2-amine (CAS: 1314665-38-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthesis and optimization of 2-(3-ethoxyphenyl)propan-2-amine, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

Pharmacological studies have revealed that 2-(3-ethoxyphenyl)propan-2-amine exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier, further supporting its potential as a central nervous system (CNS) active agent.

In addition to its neurological effects, 2-(3-ethoxyphenyl)propan-2-amine has shown promise in other therapeutic areas. Recent research has highlighted its anti-inflammatory and analgesic properties, which could be beneficial in the management of chronic pain and inflammatory conditions. The compound's mechanism of action appears to involve the inhibition of key inflammatory mediators, making it a potential candidate for the development of novel anti-inflammatory drugs.

Despite these promising findings, further research is needed to fully elucidate the compound's safety profile, pharmacokinetics, and potential side effects. Current studies are focused on optimizing dosing regimens and evaluating the compound's efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-ethoxyphenyl)propan-2-amine (CAS: 1314665-38-7) represents a versatile and promising compound with diverse therapeutic potential. Ongoing research efforts are likely to uncover new applications and refine its use in various medical contexts. This research brief underscores the importance of continued investigation into this compound and its derivatives, which could lead to significant advancements in chemical biology and pharmaceutical science.